Cas no 1190897-26-7 (Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino3,4-dazepine-7(6H)-carboxylate)

• Product Name: Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino3,4-dazepine-7(6H)-carboxylate
• CAS No: 1190897-26-7
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• MDL: MFCD28392172
• CID: 1028182
• PubChem ID: 46856487
• Update Time: 2025-05-20

Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino3,4-dazepine-7(6H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-8,9-dihydro-5H-pyridazino[3,4-d]azepine-7(6H)-carboxylate
• Ethyl 3-hydroxy-8,9-dihydro-5H-pyridazino-[3,4-d]azepine-7(6H)-carboxylate
• ethyl 3-oxo-5,6,8,9-tetrahydro-2H-pyridazino[3,4-d]azepine-7-carboxylate
• ethyl 3-hydroxy-5H,6H,7H,8H,9H-pyridazino[3,4-d]azepine-7-carboxylate
• RP28277
• AB0035089
• AX8160956
• X9361
• ST24030565
• ethyl 3-hydroxy-5H,6H,8H,9H-pyridazino[3,4-d]azepine-7-carboxylate
• Ethyl 3-oxo-2,3,5,6,8,9-hexahydr
• J-520880
• Ethyl 3-oxo-2,3,5,6,8,9-hexahydro-7H-pyridazino[3,4-d]azepine-7-carboxylate
• Ethyl3-hydroxy-8,9-dihydro-5H-pyridazino[3,4-d]azepine-7(6H)-carboxylate
• ETHYL 3-OXO-2H,5H,6H,8H,9H-PYRIDAZINO[3,4-D]AZEPINE-7-CARBOXYLATE
• DB-012415
• MFCD12756173
• CS-0151554
• Ethyl 3-hydroxy-8 pound not9-dihydro-5H-pyridazino[3 pound not4-d]azepine-7(6H)-carboxylate
• AKOS015919960
• A892662
• DTXSID10676876
• 1190897-26-7
• DS-0927
• SY102483
• 7H-Pyridazino[3,4-d]azepine-7-carboxylic acid, 2,3,5,6,8,9-hexahydro-3-oxo-, ethyl ester
• ethyl 3-hydroxy-5,6,8,9-tetrahydro-7H-pyridazino[3,4-d]azepine-7-carboxylate
• Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino3,4-dazepine-7(6H)-carboxylate

• MDL： MFCD28392172
• Inchi： 1S/C11H15N3O3/c1-2-17-11(16)14-5-3-8-7-10(15)13-12-9(8)4-6-14/h7H,2-6H2,1H3,(H,13,15)
• InChI Key： NMPMZCGARURKBH-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC2C(=CC(NN=2)=O)CC1)=O

Computed Properties

• Exact Mass: 237.111
• Monoisotopic Mass: 237.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71
• XLogP3: -0.2

Experimental Properties

• Density: 1.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino3,4-dazepine-7(6H)-carboxylate

Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino[3,4-d]azepine-7(6H)-carboxylate (CAS No. 1190897-26-7): A Comprehensive Overview

Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino[3,4-d]azepine-7(6H)-carboxylate, identified by its CAS number 1190897-26-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule belongs to the pyridazino[3,4-d]azepine class, a structural framework known for its potential biological activity. The compound's unique scaffold and functional groups make it a valuable candidate for further investigation in medicinal chemistry.

The< strong>Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino[3,4-d]azepine-7(6H)-carboxylate molecule features a pyridazine ring fused with a diazepine core, which is further modified by an ester group at the 7-position and a hydroxyl group at the 3-position. This arrangement of functional groups contributes to its complex interactions with biological targets, making it a promising entity for exploring new therapeutic avenues.

In recent years, there has been growing interest in developing novel compounds that can modulate neurological and cardiovascular functions. The< strong>pyridazino[3,4-d]azepine scaffold has emerged as a versatile platform due to its ability to engage with various pharmacological targets. Studies have shown that derivatives of this class can exhibit properties such as receptor binding affinity and enzyme inhibition, which are crucial for developing effective drugs.

One of the key areas of research involving Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino[3,4-d]azepine-7(6H)-carboxylate is its potential role in central nervous system (CNS) disorders. The compound's structural features suggest that it may interact with neurotransmitter systems involved in mood regulation and cognitive function. Preliminary studies have indicated that this molecule could possess anxiolytic and antidepressant-like effects, although further research is needed to confirm these findings.

The< strong>Ester group at the 7-position of the molecule is particularly noteworthy as it can influence the compound's solubility and metabolic stability. Ester functionalities are often incorporated into drug molecules to enhance their pharmacokinetic properties. The hydroxyl group at the 3-position adds another layer of complexity, potentially allowing for further chemical modifications to optimize biological activity.

Advances in computational chemistry have enabled researchers to predict the binding modes of Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino[3,4-d]azepine-7(6H)-carboxylate with various biological targets. Molecular docking simulations have revealed that this compound can bind to receptors such as serotonin receptors (5-HT1A) and sigma receptors (sigma-1), which are implicated in CNS disorders. These findings provide a rational basis for designing more targeted derivatives with enhanced therapeutic potential.

The synthesis of< strong>Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino[3,4-d]azepine-7(6H)-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the pyridazine ring followed by fusion with the diazepine core. Subsequent functionalization steps introduce the ester and hydroxyl groups. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for large-scale investigations.

In conclusion, Ethyl 3-Hydroxy-8,9-dihydro-5H-pyridazino[3,4-d]azepine-7(6H)-carboxylate (CAS No. 1190897-26-7) represents a promising lead in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing innovative therapies for various diseases.